Cas no 847978-00-1 (6-chloro-α-methyl-9H-Purine-8-methanol)

• Product Name: 6-chloro-α-methyl-9H-Purine-8-methanol
• CAS No: 847978-00-1
• MF: C₇H₇ClN₄O
• MW: 198.609679460526
• CID: 1118772
• Update Time: 2024-03-05

6-chloro-α-methyl-9H-Purine-8-methanol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-α-methyl-9H-Purine-8-methanol
• 9H-Purine-8-methanol, 6-chloro-α-methyl-

• Inchi： 1S/C7H7ClN4O/c1-3(13)6-11-4-5(8)9-2-10-7(4)12-6/h2-3,13H,1H3,(H,9,10,11,12)
• InChI Key： RUOLKPBFJYJBSX-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2Cl)NC=1C(C)O

Computed Properties

• Exact Mass: 198.031
• Monoisotopic Mass: 198.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7A^2

Experimental Properties

• Density: 1.594±0.06 g/cm3(Predicted)
• Boiling Point: 457.5±35.0 °C(Predicted)
• pka: 8.24±0.10(Predicted)